Cas no 20541-99-5 (2,2'-[(methylimino)diethane-2,1-diyl]bis(1H-isoindole-1,3(2H)-dione))

2,2'-[(methylimino)diethane-2,1-diyl]bis(1H-isoindole-1,3(2H)-dione) structure
20541-99-5 structure
Product Name:2,2'-[(methylimino)diethane-2,1-diyl]bis(1H-isoindole-1,3(2H)-dione)
CAS No:20541-99-5
MF:C21H19N3O4
MW:377.393265008926
CID:1394400
PubChem ID:88585
Update Time:2025-04-20

2,2'-[(methylimino)diethane-2,1-diyl]bis(1H-isoindole-1,3(2H)-dione) Chemical and Physical Properties

Names and Identifiers

    • 2,2'-[(methylimino)diethane-2,1-diyl]bis(1H-isoindole-1,3(2H)-dione)
    • 2-[2-[2-(1,3-dioxoisoindol-2-yl)ethyl-methylamino]ethyl]isoindole-1,3-dione
    • Methyl-bis(beta-(phthalimido)ethyl)amine
    • Methylamine, bis(beta-(phthalimido)ethyl)-
    • 2,2'-[(Methylimino)bisethylene]bis(2H-isoindole-1,3-dione)
    • DB-302057
    • 20541-99-5
    • DTXSID50174543
    • 5-21-11-00011 (Beilstein Handbook Reference)
    • BRN 0340921
    • Inchi: 1S/C21H19N3O4/c1-22(10-12-23-18(25)14-6-2-3-7-15(14)19(23)26)11-13-24-20(27)16-8-4-5-9-17(16)21(24)28/h2-9H,10-13H2,1H3
    • InChI Key: FEZXZHXFUKELKG-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(N1CCN(C)CCN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

  • Exact Mass: 377.13767
  • Monoisotopic Mass: 377.138
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 575
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 78Ų

Experimental Properties

  • Density: 1.369
  • Boiling Point: 546.4°C at 760 mmHg
  • Flash Point: 244.5°C
  • Refractive Index: 1.647
  • PSA: 78
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